Cas no 65781-39-7 (UNDECANE, 1-BROMO-3-METHYL-)

• Product Name: UNDECANE, 1-BROMO-3-METHYL-
• CAS No: 65781-39-7
• MF: C₁₂H₂₅Br
• MW: 249.23090338707
• CID: 3542625
• PubChem ID: 14408717
• Update Time: 2025-04-22

UNDECANE, 1-BROMO-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• UNDECANE, 1-BROMO-3-METHYL-
• 1-bromo-3-methylundecane
• DTXSID201309821
• 65781-39-7

• Inchi： 1S/C12H25Br/c1-3-4-5-6-7-8-9-12(2)10-11-13/h12H,3-11H2,1-2H3
• InChI Key： MQXSAFCRTCCMSS-UHFFFAOYSA-N
• SMILES： C(Br)CC(C)CCCCCCCC

Computed Properties

• Exact Mass: 248.11396Da
• Monoisotopic Mass: 248.11396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų